Cas no 94348-75-1 (3-Buten-2-one, 3-[(acetyloxy)phenylmethyl]-)

• Product Name: 3-Buten-2-one, 3-[(acetyloxy)phenylmethyl]-
• CAS No: 94348-75-1
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 752324
• PubChem ID: 10704021
• Update Time: 2025-04-19

3-Buten-2-one, 3-[(acetyloxy)phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 3-[(acetyloxy)phenylmethyl]-
• (2-methylidene-3-oxo-1-phenylbutyl) acetate
• DTXSID30443749
• 94348-75-1

• Inchi： 1S/C13H14O3/c1-9(10(2)14)13(16-11(3)15)12-7-5-4-6-8-12/h4-8,13H,1H2,2-3H3
• InChI Key： TVMOBFRJFXQXBX-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=C)C(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų